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Introduction

2-Hydroxy-4'-methylbenzophenone, also known by its synonyms mexenone and
benzophenone-10, is a substituted benzophenone used as an ultraviolet (UV) light absorber. Its
primary application is in cosmetic and sunscreen formulations to protect the skin and the
product itself from the damaging effects of UV radiation. As with any chemical intended for
widespread use in consumer products, a thorough understanding of its toxicological profile is
paramount for ensuring human safety.

This technical guide provides a comprehensive overview of the known toxicological properties
of 2-Hydroxy-4'-methylbenzophenone. Due to the limited availability of extensive
toxicological data for this specific compound, this guide employs a scientifically justified read-
across approach, incorporating data from structurally related and well-studied benzophenones,
namely benzophenone-3 (oxybenzone) and the parent compound, benzophenone. This
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approach allows for a more complete assessment of the potential hazards associated with 2-
Hydroxy-4'-methylbenzophenone.

This document is intended for researchers, scientists, and drug development professionals,
offering in-depth technical information and detailed experimental protocols relevant to the
toxicological evaluation of this class of compounds.

Physicochemical Properties

e Chemical Name: 2-Hydroxy-4'-methylbenzophenone

¢ Synonyms: Mexenone, Benzophenone-10, (2-hydroxy-4-methoxyphenyl)(4-
methylphenyl)methanone

e CAS Number: 1641-17-4
e Molecular Formula: C1sH1403

» Molecular Weight: 242.27 g/mol

Toxicological Profile of 2-Hydroxy-4'-
methylbenzophenone (Mexenone)

The available toxicological data for 2-Hydroxy-4'-methylbenzophenone is primarily focused
on its potential to cause skin sensitization and photoallergic reactions upon dermal exposure.

Skin Sensitization and Photoallergy

2-Hydroxy-4'-methylbenzophenone (mexenone) is recognized as a contact allergen and can
induce photoallergic reactions. It is considered a frequent sensitizer among sunscreen agents.

e Human Studies: Case reports have documented instances of contact and photocontact
allergy to mexenone. In individuals with a sensitivity to benzophenones, products containing
these compounds can lead to allergic contact dermatitis, characterized by redness, swelling,
itching, and blisters. Photo-allergic reactions are specifically triggered by exposure to
sunlight following the application of the substance.
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Read-Across Approach for a Comprehensive
Toxicological Assessment

A significant data gap exists for many toxicological endpoints for 2-Hydroxy-4'-
methylbenzophenone. To provide a more complete safety assessment, a read-across
approach is employed. This involves using data from structurally similar chemicals to predict
the toxicity of the target chemical. The justification for this approach lies in the structural
similarity between 2-Hydroxy-4'-methylbenzophenone and other well-characterized

benzophenones, such as benzophenone-3 (oxybenzone) and the parent compound,
benzophenone.

Benzophenone-3 [}l

(Oxybenzone)
ptructural Similarity

2-Hydroxy-4'-methylbenzophenone
(Mexenone)

Structural Simi
Benzophenone
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Figure 1: Read-across approach based on structural similarity.

Toxicological Profile of Analogue Compounds

The following sections summarize the toxicological data for benzophenone-3 and
benzophenone.

Acute Toxicity

The acute toxicity of benzophenone and its derivatives is generally low.
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Compound Route Species LD50 Reference

Benzophenone-3  Oral Rat >12.8 g/kg

Benzophenone-3  Dermal Rabbit >16.0 g/kg

Benzophenone Oral Rat >10 g/kg

Benzophenone Dermal Rabbit 3,535 mg/kg
Genotoxicity

A range of in vitro and in vivo studies have been conducted to assess the genotoxic potential of
benzophenone and its derivatives.

e Benzophenone-3 (Oxybenzone):

o Ames Test: Generally negative in Salmonella mutagenesis assays. Some reports indicate
weakly positive results in a single bacterial strain with metabolic activation.

o In Vitro Mammalian Cell Assays: Has been reported to induce chromosomal aberrations
and sister chromatid exchanges in Chinese hamster ovary (CHO) cells in the presence of
metabolic activation.

o In Vivo Assays: Not found to be genotoxic in vivo. Studies using the Drosophila somatic
mutation and recombination test (SMART) and in vivo cytogenetics in rat bone marrow did
not show a significant increase in mutations or chromosomal aberrations. There was no
increase in micronucleated erythrocytes in mice.

e Benzophenone:
o Ames Test: Negative for mutagenicity.

o In Vivo Assays: Did not increase the frequency of micronuclei in erythrocytes from bone
marrow or peripheral blood in mice. It is generally considered non-genotoxic by several
authoritative bodies.

Carcinogenicity
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Long-term animal studies have been conducted to evaluate the carcinogenic potential of
benzophenone and benzophenone-3.

e Benzophenone-3 (Oxybenzone): The National Toxicology Program (NTP) found "equivocal
evidence of carcinogenic activity" in rats. This was based on a marginal increase in
neoplasms that may be related to the chemical. In the same two-year studies, there was no
evidence of carcinogenic activity in mice.

e Benzophenone: The International Agency for Research on Cancer (IARC) has classified
benzophenone as "possibly carcinogenic to humans" (Group 2B). Chronic oral exposure in
animal studies has been shown to induce kidney and liver tumors in rats and mice.

Reproductive and Developmental Toxicity

Studies on benzophenone and its derivatives suggest some potential for reproductive and
developmental effects, particularly at higher doses.

e Benzophenone-3 (Oxybenzone): In 13-week studies, rats and mice receiving high doses in
their feed showed a decrease in epididymal sperm density and an increase in the length of
the estrous cycle.

e Benzophenone: Developmental toxicity studies in rats and rabbits indicated that effects on
the fetus were only observed in the presence of maternal toxicity.

Endocrine Disruption Potential

There is emerging concern about the potential for benzophenones to interfere with the
endocrine system.

e Benzophenone-3 (Oxybenzone): In vitro studies have shown that benzophenone-3 and its
metabolites can exhibit estrogenic and anti-androgenic activity.

e Benzophenone: While some in vitro studies suggest that a minor metabolite of
benzophenone may have weak estrogenic activity, the parent compound and its main
metabolite do not appear to be estrogenic.

Experimental Protocols
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The following are detailed, step-by-step methodologies for key toxicological assays relevant to
the assessment of benzophenones. These protocols are based on internationally recognized
guidelines, such as those from the Organisation for Economic Co-operation and Development
(OECD).

Skin Sensitization: In Vitro Epidermal Sensitization
Assay (EpiSensA) - OECD 442D

This in vitro assay assesses the skin sensitization potential by measuring the expression of
genes associated with keratinocyte activation, a key event in the skin sensitization adverse
outcome pathway.
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Figure 3: Workflow for the Ames Test (OECD 471).
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Methodology:

» Strain Selection: At least five strains of bacteria are used, typically S. typhimurium strains
TA98, TA100, TA1535, TA1537, and E. coli strain WP2 uvrA or TA102.

o Metabolic Activation: The test is performed both with and without a metabolic activation
system (S9 fraction from induced rat liver).

o Exposure: The bacterial strains are exposed to various concentrations of the test chemical,
along with positive and negative controls.

e Plating: The treated bacteria are plated on a minimal agar medium that lacks the essential
amino acid required by the specific bacterial strain.

e Incubation: The plates are incubated for 48-72 hours.

o Colony Counting: The number of revertant colonies (colonies that have mutated and can now
grow on the minimal medium) is counted.

o Data Analysis: A substance is considered mutagenic if it causes a concentration-related
increase in the number of revertant colonies compared to the negative control, and this
increase is statistically significant.

Genotoxicity: In Vivo Mammalian Erythrocyte
Micronucleus Test - OECD 474

This in vivo assay detects damage to chromosomes or the mitotic apparatus in erythroblasts by
guantifying micronuclei in immature erythrocytes of treated animals, typically rodents.
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Figure 4: Workflow for the In Vivo Micronucleus Test (OECD 474).
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Methodology:

Animal Dosing: The test substance is administered to animals (usually mice or rats) via an
appropriate route, typically once or twice. At least three dose levels are used, along with a
positive and a negative (vehicle) control group.

Sample Collection: Bone marrow or peripheral blood is collected at appropriate time points
after the last administration.

Slide Preparation: Smears are made on glass slides and stained to differentiate between
immature (polychromatic) and mature (normochromatic) erythrocytes.

Microscopic Analysis: A sufficient number of immature erythrocytes (typically at least 4000
per animal) are scored for the presence of micronuclei.

Data Analysis: The frequency of micronucleated immature erythrocytes in the treated groups
is compared to that in the vehicle control group. A statistically significant, dose-related
increase in the frequency of micronucleated cells indicates a positive result.

Discussion and Conclusion

The toxicological profile of 2-Hydroxy-4'-methylbenzophenone (mexenone) is not well-
established through direct studies. The available evidence strongly indicates that it is a skin
sensitizer and can cause photoallergic reactions in humans.

Due to the scarcity of data for other critical toxicological endpoints, a read-across approach
using data from the structurally similar compounds benzophenone-3 and benzophenone is
necessary for a more comprehensive hazard assessment. This approach suggests that:

e The acute toxicity of 2-Hydroxy-4'-methylbenzophenone is likely to be low.

e There is a potential for genotoxicity, as indicated by some in vitro assays for benzophenone-
3, although in vivo studies on analogues have generally been negative.

o A potential for carcinogenicity exists, as suggested by the classification of benzophenone as
a possible human carcinogen and the equivocal evidence for benzophenone-3 in rats.
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There may be effects on the reproductive system at high doses, as seen with analogue
compounds.

The potential for endocrine disruption is a concern for the benzophenone class of chemicals.

In conclusion, while 2-Hydroxy-4'-methylbenzophenone is an effective UV absorber, its

potential to cause skin sensitization is a significant hazard. The data from structurally related

benzophenones suggest that other toxicological effects cannot be ruled out. Further direct

testing on 2-Hydroxy-4'-methylbenzophenone for endpoints such as genotoxicity,

carcinogenicity, and reproductive toxicity is warranted to provide a more definitive risk

assessment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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